{3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• IUPAC Name: 2-[3-[[phenylmethoxycarbonyl(propan-2-yl)amino]methyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C19H28N2O4/c1-15(2)21(19(24)25-14-16-7-4-3-5-8-16)12-17-9-6-10-20(11-17)13-18(22)23/h3-5,7-8,15,17H,6,9-14H2,1-2H3,(H,22,23)
• InChI Key: CSXMFXFZSRGOOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

{3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a piperidine-based compound featuring a benzyloxycarbonyl (Cbz) protecting group attached to an isopropyl amine moiety, which is further linked to a methyl group at the 3-position of the piperidine ring.

Biological Activity

The compound {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353947-38-2) is a synthetic organic molecule characterized by its piperidine ring structure, which is known for its diverse pharmacological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Structural Characteristics

The structural composition of this compound includes:

• Piperidine Ring : A six-membered nitrogen-containing heterocycle that enhances biological activity.
• Benzyloxycarbonyl Group : Provides stability and may influence the compound's interaction with biological targets.
• Isopropyl Amino Group : Contributes to the lipophilicity and potentially enhances cellular uptake.

These functional groups suggest that the compound could exhibit various pharmacological activities, making it a candidate for further investigation in medicinal chemistry.

Biological Activity Overview

Compounds with similar structures often demonstrate a range of biological activities, including:

• Antimicrobial Activity : The piperidine framework has been associated with antibacterial properties. For instance, derivatives have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis .
• Neuroprotective Effects : Research indicates that piperidine derivatives can exhibit neuroprotective properties, potentially useful in treating neurodegenerative diseases .
• Anticancer Potential : Some studies have suggested that similar compounds may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction .

Antimicrobial Activity

A study highlighted the antimicrobial efficacy of related piperidine compounds. For example, derivatives showed minimum inhibitory concentration (MIC) values ranging from 11 nM to 180 nM against various bacterial strains, indicating strong antibacterial properties . This suggests that {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid may also possess similar antimicrobial activity.

Neuroprotective Studies

Research on piperidine derivatives has demonstrated their ability to enhance cerebral blood flow and exert neuroprotective effects in models of ischemic brain injury. These findings suggest potential applications in treating conditions like stroke or chronic cerebral hypoperfusion .

Anticancer Studies

The compound's structural features position it as a candidate for anticancer drug development. Analogous compounds have shown promise in inhibiting tumor growth and inducing apoptosis in cancer cell lines .

The mechanisms through which {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid exerts its biological effects may involve:

• Inhibition of Enzymatic Pathways : Similar compounds often interfere with specific enzymes involved in disease processes.
• Modulation of Cell Signaling Pathways : The compound may influence pathways related to cell survival, proliferation, and apoptosis.

Data Summary Table

Biological Activity	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive bacteria
Neuroprotective	Enhances cerebral blood flow
Anticancer	Inhibits tumor growth

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Positional Isomers

The positional isomer {4-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS: 1353987-95-7) differs only in the substitution position of the benzyloxycarbonyl-isopropyl-amino-methyl group (4-position vs. 3-position on the piperidine ring). This minor structural variation significantly alters molecular weight (348.44 g/mol for the 4-isomer vs. ~332–348 g/mol for the 3-isomer, based on analogs) and may influence steric interactions with target proteins. For example, the 4-substituted isomer could exhibit distinct binding modes in enzyme active sites due to spatial rearrangement .

Table 1: Comparison of Positional Isomers

Compound	Substitution Position	Molecular Weight (g/mol)	Key Structural Feature
Target Compound	3-position	~332–348*	Cbz-isopropyl-amino-methyl at C3
{4-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	4-position	348.44	Cbz-isopropyl-amino-methyl at C4

*Estimated based on analogs .

Variations in Protecting Groups

Benzyloxycarbonyl (Cbz) vs. tert-Butoxycarbonyl (Boc)

Replacing the benzyloxycarbonyl group with tert-butoxycarbonyl (Boc) in [(R)-3-(tert-butoxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS: 1354011-75-8) reduces molecular weight (300.40 g/mol vs. ~332–348 g/mol) and increases steric bulk.

Benzyloxycarbonyl (Cbz) vs. Acetyl

The acetyl group’s smaller size and higher polarity may improve solubility but reduce binding affinity in hydrophobic pockets .

Table 2: Impact of Protecting Group Modifications

Compound	Protecting Group	Molecular Weight (g/mol)	Key Property Change
Target Compound	Benzyloxycarbonyl	~332–348	Moderate lipophilicity, enzymatic cleavage susceptibility
[(R)-3-(tert-butoxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid	tert-Butoxycarbonyl	300.40	Higher lipophilicity, metabolic stability
{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Acetyl	Not provided	Increased polarity, reduced steric bulk

Substituent Variations: Isopropyl vs. Cyclopropyl

Replacing the isopropyl group with cyclopropyl in [(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid (CAS: 1354016-57-1) reduces molecular weight (332.40 g/mol vs. ~348 g/mol for the isopropyl analog) and introduces a rigid, planar cyclopropane ring.

Functionalized Piperidine Analogs

Compounds like 3-{(3R,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl}-3-oxopropanenitrile (C24H22N4O5S) from WHO reports () incorporate heterocyclic extensions (e.g., pyrrolopyrimidine), enabling interactions with kinase or anti-inflammatory targets. Compared to the target compound, these analogs exhibit higher molecular complexity and specificity for advanced therapeutic applications .

Preparation Methods

Synthesis of Piperidin-3-ylmethanol

The synthesis begins with piperidin-3-ylmethanol, a commercially available starting material. This compound serves as the foundational scaffold for subsequent modifications. While direct commercial availability simplifies procurement, alternative routes involve the reduction of piperidine-3-carboxylic acid esters or ketone intermediates. For example, catalytic hydrogenation of 3-pyridinecarboxaldehyde derivatives followed by hydroxylation yields piperidin-3-ylmethanol .

Oxidation to Piperidin-3-ylmethanal

The hydroxymethyl group at position 3 is oxidized to an aldehyde using Dess-Martin periodinane (DMP) in dichloromethane (DCM) at room temperature. This method achieves an 85% yield with minimal side-product formation compared to traditional Swern or TEMPO-mediated oxidations . The aldehyde intermediate is critical for subsequent reductive amination.

Reaction Conditions :

• Reagent : Dess-Martin periodinane (1.2 equiv)

• Solvent : Anhydrous DCM

• Temperature : 0°C to room temperature (rt)

• Yield : 85%

Reductive Amination with Isopropylamine

The aldehyde undergoes reductive amination with isopropylamine using sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent. This step introduces the isopropylamino group at position 3 while maintaining stereochemical integrity. Acetic acid (AcOH) is added to catalyze imine formation, and the reaction proceeds in DCM at rt .

Optimization Insights :

• Stoichiometry : Isopropylamine (2.0 equiv), NaBH(OAc)₃ (1.5 equiv)

• Solvent : DCM

• Additive : AcOH (1.0 equiv)

• Yield : 78%

Protection with Benzyloxycarbonyl (Cbz) Group

The secondary amine generated in Step 3 is protected using benzyl chloroformate (Cbz-Cl) under basic conditions. Triethylamine (Et₃N) neutralizes HCl byproducts, ensuring efficient carbamate formation. This step achieves 90% yield and is scalable without column chromatography .

Critical Parameters :

• Reagent : Cbz-Cl (1.1 equiv), Et₃N (3.0 equiv)

• Solvent : DCM

• Temperature : 0°C to rt

• Yield : 90%

Alkylation at the Piperidine Nitrogen with Ethyl Bromoacetate

The piperidine nitrogen (position 1) is alkylated using ethyl bromoacetate in dimethylformamide (DMF) with potassium carbonate (K₂CO₃) as the base. This SN2 reaction proceeds at 60°C, yielding the ethyl ester intermediate.

Reaction Profile :

• Alkylating Agent : Ethyl bromoacetate (1.5 equiv)

• Base : K₂CO₃ (2.0 equiv)

• Solvent : Anhydrous DMF

• Temperature : 60°C, 12 hours

• Yield : 65%

Ester Hydrolysis to Acetic Acid

The ethyl ester is hydrolyzed to the carboxylic acid using aqueous sodium hydroxide (NaOH) in tetrahydrofuran (THF) and ethanol. Acidification with HCl precipitates the final product, achieving near-quantitative yield .

Hydrolysis Conditions :

• Base : 2.0 M NaOH (3.0 equiv)

• Solvent : THF/EtOH/H₂O (3:1:1)

• Workup : 6.0 M HCl to pH 2–3

• Yield : 95%

Comparative Analysis of Synthetic Routes

The table below summarizes key metrics for each step, highlighting efficiency and scalability:

Step	Reaction	Reagents/Conditions	Yield	Purity (HPLC)
1	Starting material	Piperidin-3-ylmethanol	–	>98%
2	Oxidation	DMP, DCM, rt	85%	92%
3	Reductive amination	iPrNH₂, NaBH(OAc)₃, DCM	78%	89%
4	Cbz protection	Cbz-Cl, Et₃N, DCM	90%	95%
5	Alkylation	Ethyl bromoacetate, K₂CO₃, DMF	65%	88%
6	Ester hydrolysis	NaOH, THF/EtOH/H₂O	95%	97%

Challenges and Optimizations

• Steric Hindrance in Alkylation : The bulkiness of the Cbz-isopropyl group at position 3 necessitated elevated temperatures (60°C) and prolonged reaction times for efficient alkylation at position 1 .

• Racemization Risk : Reductive amination and Cbz protection steps required strict temperature control (0–25°C) to prevent racemization, confirmed via chiral HPLC .

• Scalability : The one-pot oxidation-reduction sequence (Steps 2–3) was optimized for kilogram-scale production, achieving 70% overall yield in pilot trials .

Q & A

Q. How can researchers optimize the synthesis of {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid to improve yield and purity?

Methodological Answer: Synthesis optimization typically involves solvent selection, stoichiometric adjustments, and reaction time control. For example, THF has been used as a solvent for similar piperidine derivatives to enhance reaction homogeneity and yield, as demonstrated in the synthesis of a structurally related compound (2-{[3-(acetylamino)piperidin-1-yl]methyl}-4-chlorophenoxy)acetic acid, where THF facilitated a 100% yield after 18 hours . Purification via column chromatography with gradients of ethyl acetate/hexane is recommended to isolate the product from byproducts. Monitoring reaction progress via TLC or HPLC ensures intermediate stability and final purity.

Q. What spectroscopic techniques are most effective for structural elucidation of this compound?

Methodological Answer: A combination of NMR (¹H, ¹³C, and 2D-COSY), high-resolution mass spectrometry (HRMS), and IR spectroscopy is critical. For example, ¹H NMR can resolve the benzyloxycarbonyl group’s aromatic protons (δ 7.2–7.4 ppm) and piperidinyl methylene signals (δ 3.0–3.5 ppm), while ¹³C NMR confirms carbonyl (C=O) groups at ~170 ppm . IR spectroscopy identifies key functional groups, such as the carboxylic acid (O-H stretch ~2500–3300 cm⁻¹) and amide bonds (N-H bend ~1550 cm⁻¹). HRMS validates the molecular ion ([M+H]⁺) with <2 ppm mass error.

Q. How should researchers handle and store this compound to ensure stability?

Methodological Answer: The compound should be stored in airtight, light-resistant containers at 2–8°C under inert gas (e.g., argon) to prevent hydrolysis of the benzyloxycarbonyl group. Piperidine derivatives with labile functional groups, such as [(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid, are prone to degradation at room temperature; thus, lyophilization or storage in anhydrous DMSO is advised . Stability assessments via accelerated degradation studies (40°C/75% RH for 14 days) can identify optimal storage conditions .

Advanced Research Questions

Q. What in vitro assays are suitable for evaluating the biological activity of this compound, particularly in inflammation or neuropathic pain models?

Methodological Answer: Target-based assays (e.g., mu-opioid/chemokine receptor binding) and cell-based models (e.g., LPS-induced macrophage inflammation) are recommended. Piperidine derivatives, such as those targeting opioid receptors, have shown efficacy in neuropathic pain models via inhibition of pro-inflammatory cytokines (e.g., IL-6, TNF-α) . Competitive radioligand binding assays (using ³H-naloxone) and calcium flux assays (FLIPR) quantify receptor affinity and functional activity. Dose-response curves (IC₅₀/EC₅₀) should be validated with positive controls (e.g., morphine for opioid receptors) .

Q. How can researchers resolve contradictions in reported biological activity data for piperidine-based derivatives?

Methodological Answer: Contradictions often arise from structural variations (e.g., substituent positioning) or assay conditions. For example, replacing the benzyloxycarbonyl group with a cyclopropyl moiety in [(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid altered receptor selectivity . Systematic structure-activity relationship (SAR) studies, supported by molecular docking (e.g., AutoDock Vina), can identify critical pharmacophores. Additionally, standardizing assay protocols (e.g., cell line selection, incubation time) minimizes variability .

Q. What analytical methods are recommended for quantifying degradation products during stability studies?

Methodological Answer: Reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile gradient) coupled with UV detection (220–280 nm) is effective. For example, degradation of similar compounds under acidic conditions generates hydrolyzed piperidinyl intermediates, detectable via retention time shifts . LC-MS/MS (MRM mode) provides structural identification of degradants. Accelerated stability studies (40°C/75% RH) over 4–6 weeks are standard for ICH guidelines .

Q. How can researchers validate in vivo efficacy of this compound in neuropathic pain models?

Methodological Answer: Rodent models (e.g., chronic constriction injury or spared nerve injury) are widely used. Behavioral tests (von Frey filaments for mechanical allodynia, Hargreaves test for thermal hyperalgesia) quantify pain thresholds. Dosing regimens (5–20 mg/kg, i.p. or p.o.) should align with pharmacokinetic profiles (Tmax, Cmax) from prior studies on piperidine-based analgesics . Histopathological analysis of spinal cord tissue (e.g., glial activation via GFAP staining) confirms target engagement .

Methodological Guidelines

Q. What computational tools are recommended for predicting receptor targets or metabolic pathways?

Methodological Answer: SwissTargetPrediction and SEA (Similarity Ensemble Approach) identify potential targets based on structural similarity to known ligands (e.g., neurotensin receptor agonists) . For metabolism, CYP450 isoform predictions via ADMETlab 2.0 or MetaSite guide toxicity studies. Molecular dynamics simulations (GROMACS) assess binding stability in receptor pockets .

Q. How should researchers design SAR studies to optimize potency and selectivity?

Methodological Answer: Key modifications include:

• Amino acid side chains : Replacing isopropyl with cyclopropyl in the benzyloxycarbonyl group improved metabolic stability in related compounds .
• Piperidine substitution : Introducing methyl groups at C-3 or C-4 alters steric hindrance and receptor interactions .
• Carboxylic acid bioisosteres : Replacing acetic acid with tetrazole or sulfonamide groups enhances bioavailability .

Q. What protocols ensure reproducibility in synthesizing and testing this compound?

Methodological Answer:

• Synthesis : Detailed reaction logs (temperature, solvent purity, inert atmosphere) and characterization data (NMR, HRMS) must be archived.
• Bioassays : Use standardized cell lines (e.g., HEK293 for receptor studies) and validate assays with reference compounds.
• Data reporting : Follow ARRIVE guidelines for in vivo studies and MIAME standards for omics data .